2,6-Dichlorothiophenol

• IUPAC Name: 2,6-dichlorobenzenethiol
• InChI: InChI=1S/C6H4Cl2S/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
• InChI Key: JBISHCXLCGVPGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)S)Cl
• Molecular Formula: C6H4Cl2S
• DSSTOX Substance ID: DTXSID60179680
• Molecular Weight: 179.07 g/mol
• CAS RN: 24966-39-0

Description

2,6-Dichlorothiophenol (2,6-DCTP) is a synthetic organic compound that is widely used in the scientific research community. It is a white, crystalline solid that is soluble in both water and organic solvents. 2,6-DCTP has a wide range of applications in laboratory experiments, including the synthesis of other compounds, the study of biochemical and physiological processes, and the development of new drugs.

Scientific Research Applications

Taints and Off-Flavours in Wines

Capone et al. (2010) investigated the causes of taints and off-flavours in commercial wines. They identified 2,6-dichlorophenol, among other compounds, as a culprit, using gas chromatography and mass spectrometry. They developed new methods for quantitative analysis of these compounds, confirming their presence in wines at concentrations above their odour and taste detection thresholds (Capone et al., 2010).

Photoreduction in Chloroplasts

Kê (1967) explored the photoreduction sites for 2,6-dichlorophenolindophenol in chloroplasts. The study suggested that this compound accepts electrons from pigment systems in chloroplasts, revealing insights into photosynthetic processes (Kê, 1967).

Indicator in Iodometric Titrations

Svehla et al. (1963) demonstrated that 2,6-dichlorophenol-indophenol can be used as an indicator in iodometric titrations, specifically for determining various compounds, including iodine and chlorine. They established procedures for quantitative analysis in different chemical contexts (Svehla et al., 1963).

Microbial Degradation and Environmental Impact

Min et al. (2019) investigated the microbial degradation kinetics of 2,6-dichloro-4-nitrophenol by a Cupriavidus strain. This research fills a gap in understanding the microbial degradation mechanism of chlorinated nitroaromatic pollutants, potentially aiding in bioremediation efforts (Min et al., 2019).

Plant Growth Regulation

Wain and Harper (1967) explored the role of 2,6-dichlorophenol in plant growth regulation. They found that it, along with other substituted phenols, shows activity in promoting cell elongation and inducing responses in plants (Wain & Harper, 1967).

Telomerase Inhibitory Activities

Jew et al. (2003) synthesized pyridine-2-carboxylate derivatives coupled with 2,6-dichlorothiophenol, finding that one derivative exhibited high in vitro telomerase inhibitory activity, which is significant for cancer research (Jew et al., 2003).

Mechanism of Action

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,6-Dichlorothiophenol . For example, the concentration of this compound, temperature, and the presence of an additional substrate can affect its action . The strongest interaction was observed between bacterial inoculation and this compound concentration .

Biochemical Analysis

Biochemical Properties

2,6-Dichlorothiophenol plays a significant role in biochemical reactions, particularly in the study of enzyme interactions and protein modifications. It interacts with various enzymes and proteins, influencing their activity and function. For instance, this compound has been shown to interact with cytochrome P450 enzymes, which are involved in the oxidation of organic substances. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s catalytic activity .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation. Additionally, it can alter gene expression by affecting transcription factors and other regulatory proteins. These changes in cellular processes can lead to alterations in cell function, including changes in cell growth, apoptosis, and metabolic activity .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with various biomolecules at the molecular level. It can bind to specific sites on enzymes and proteins, leading to changes in their conformation and activity. For instance, this compound can inhibit the activity of certain enzymes by binding to their active sites, preventing substrate binding and subsequent catalytic activity. Additionally, it can activate other enzymes by inducing conformational changes that enhance their activity. These interactions can also lead to changes in gene expression, as this compound can influence the activity of transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its activity. Long-term exposure to this compound can result in sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects, such as enhancing enzyme activity and improving cellular function. At high doses, it can be toxic and cause adverse effects, including cell death and tissue damage. Studies have shown that there is a threshold dose above which the toxic effects of this compound become apparent. These toxic effects can include oxidative stress, inflammation, and disruption of cellular homeostasis .

Metabolic Pathways

This compound is involved in various metabolic pathways, including those related to its biotransformation and elimination. It interacts with enzymes such as cytochrome P450, which are involved in its oxidation and subsequent metabolism. The metabolic pathways of this compound can lead to the formation of metabolites that may have different biological activities compared to the parent compound. These metabolic processes can also affect the overall metabolic flux and levels of other metabolites in the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its biological activity. It can be transported across cell membranes by specific transporters and binding proteins. Once inside the cell, this compound can be distributed to various cellular compartments, where it can exert its effects. The localization and accumulation of this compound within specific tissues and organs can also influence its overall activity and toxicity .

Subcellular Localization

The subcellular localization of this compound is an important factor that determines its activity and function. It can be targeted to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, by targeting signals or post-translational modifications. The localization of this compound within these compartments can influence its interactions with other biomolecules and its overall biological activity. For example, its localization to the nucleus can affect gene expression, while its presence in the mitochondria can influence cellular metabolism .

Q & A

Q1: What is the significance of the chlorine atoms' position in 2,6-Dichlorothiophenol in terms of its biological activity?

A1: Research suggests that the position of chlorine atoms on the benzene ring significantly influences the biological activity of phenolic compounds. Specifically, the presence of chlorine atoms at the 2 and 6 positions of phenol leads to significant growth-regulating activity in plants, as observed with 2,6-dichlorophenol []. This activity was observed through various plant bioassays, including wheat cylinder, pea segment, and pea curvature tests. Additionally, applying these compounds to the soil of potted tomato plants resulted in noticeable epinastic responses []. This suggests that the 2,6-dichloro substitution pattern might be crucial for interacting with specific biological targets in plants. Further research is needed to elucidate the exact mechanism behind this structure-activity relationship.

Q2: Can this compound be utilized in photocatalytic reactions, and what is the underlying mechanism?

A2: While the provided research doesn't directly investigate this compound in photocatalysis, it highlights the successful application of a tellurorhodamine chromophore for the aerobic oxidation of thiols to disulfides under visible light irradiation []. This photocatalytic system relies on the tellurorhodamine chromophore acting as both a sensitizer and a catalyst. The proposed mechanism involves the formation of a tellurorhodamine telluroxide intermediate upon reaction with water and singlet oxygen generated by the chromophore upon irradiation. This telluroxide then facilitates thiol oxidation, regenerating the tellurorhodamine and producing the disulfide []. Although the study focuses on a different catalyst, the successful photocatalytic oxidation of thiols, including the structurally similar 2-naphthalenethiol, suggests that this compound could potentially be investigated as a substrate in similar photocatalytic systems.

Q3: Is there any spectroscopic data available for this compound?

A3: Yes, one study specifically investigated the Cl35 nuclear quadrupole resonance (NQR) spectra of this compound and its organometallic derivatives with mercury, tin, and lead []. Although the abstract doesn't detail the specific findings, this indicates that NQR spectroscopy can be used to characterize this compound and study its electronic environment, particularly around the chlorine atoms. This information can be valuable for understanding its reactivity and interactions with other molecules.

Q4: What synthetic routes are available for producing this compound?

A4: While the provided research doesn't delve into the specific synthesis of this compound, one study outlines a novel method for synthesizing arylthiols []. Although the exact details of this method are not provided in the abstract, this suggests potential alternative routes for synthesizing this compound and other structurally related arylthiols. This information can be beneficial for researchers seeking to synthesize this compound for further investigations.